Cas no 1211528-24-3 (5-Fluoropyrimidine-4-carboxylic acid)

• Product Name: 5-Fluoropyrimidine-4-carboxylic acid
• CAS No: 1211528-24-3
• MF: C₅H₃FN₂O₂
• MW: 142.08792424202
• MDL: MFCD24386918
• CID: 4563109
• PubChem ID: 91666303
• Update Time: 2024-11-03

5-Fluoropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoropyrimidine-4-carboxylic acid
• 5-fluoropyrimidine-4-carboxylicacid
• SB15920
• 4-Pyrimidinecarboxylic acid, 5-fluoro-
• AK204177
• 5-Fluoro-4-pyrimidinecarboxylic acid
• CS-0050473
• AS-51933
• MFCD24386918
• 1211528-24-3
• AKOS027253979
• P13931
• EN300-760912
• DB-185808
• SY259767
• 5-Fluoropyrimidine-4-carboxylic acid

• MDL： MFCD24386918
• Inchi： 1S/C5H3FN2O2/c6-3-1-7-2-8-4(3)5(9)10/h1-2H,(H,9,10)
• InChI Key： BUAINBFPJHSRSD-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1C(=O)O

Computed Properties

• Exact Mass: 142.01785550g/mol
• Monoisotopic Mass: 142.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 309.4±22.0 °C at 760 mmHg
• Flash Point: 140.9±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Fluoropyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives